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Compound of Interest

Compound Name: Fradimycin A

Cat. No.: B1487377 Get Quote

Fradimycin A: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Fradimycin A, more commonly known as Framycetin or Neomycin B, is a potent

aminoglycoside antibiotic with a broad spectrum of activity against Gram-positive and Gram-

negative bacteria. This technical guide provides an in-depth overview of the physical and

chemical properties of Fradimycin A, its mechanism of action, and its influence on cellular

signaling pathways. Detailed experimental protocols for its analysis are also presented, along

with visualizations to facilitate understanding of its complex interactions.

Physical and Chemical Properties
Fradimycin A is a complex aminoglycoside antibiotic. Its physical and chemical properties are

summarized in the tables below.

Table 1: General and Physical Properties of Fradimycin
A (Framycetin/Neomycin B)
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Property Value Reference

Synonyms
Fradimycin A, Framycetin,

Neomycin B
[1]

Molecular Formula C23H46N6O13 [2]

Molecular Weight 614.64 g/mol [2]

Appearance
White to yellowish-white,

hygroscopic powder
[3]

Melting Point >194°C (decomposes) [2]

Solubility

Freely soluble in water, very

slightly soluble in alcohol,

practically insoluble in

acetone.

[3]

pKa 12.93 ± 0.70 (Predicted) [4]

Optical Rotation +52.5° to +55.5° [5]

Table 2: Spectral Data of Fradimycin A
(Framycetin/Neomycin B)
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Spectral Data Key Features Reference

¹H NMR (D₂O)

Complex spectrum with

multiple signals in the

carbohydrate region. Key

signals include anomeric

protons.

[6]

¹³C NMR (D₂O)

Multiple signals corresponding

to the sugar moieties and the

2-deoxystreptamine core.

[6]

Mass Spectrometry (ESI+)

[M+H]⁺ at m/z 615.3. Fragment

ions corresponding to the loss

of sugar units are observed.

[7][8]

Infrared (IR) Spectroscopy

Broad O-H and N-H stretching

bands, C-H stretching, and C-

O stretching characteristic of

aminoglycosides.

[9][10]

Mechanism of Action and Signaling Pathways
Antibacterial Mechanism
The primary mechanism of action of Fradimycin A is the inhibition of bacterial protein

synthesis. It binds to the 30S ribosomal subunit, leading to misreading of the mRNA code and

the production of non-functional proteins, ultimately resulting in bacterial cell death.[11][12][13]
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Sample Preparation

HPLC Analysis
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Mobile Phase Gradient UV Detection (e.g., 365 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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